4-{3-[(2-Hydroxyethyl)amino]butyl}phenol
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Description
4-{3-[(2-Hydroxyethyl)amino]butyl}phenol is a phenolic compound characterized by a butyl chain substituted with a (2-hydroxyethyl)amino group at the third carbon and a hydroxyl group at the para position of the benzene ring. For instance, compounds with the (2-hydroxyethyl)amino moiety, such as those derived from endophytic fungi, have demonstrated antimicrobial and cognitive-enhancing properties . Additionally, phenolic derivatives like tyrosol and hydroxytyrosol, which share similar hydroxylated aromatic structures, are well-documented for their antioxidant and anti-inflammatory effects in olive-derived products .
Properties
Molecular Formula |
C12H19NO2 |
|---|---|
Molecular Weight |
209.28 g/mol |
IUPAC Name |
4-[3-(2-hydroxyethylamino)butyl]phenol |
InChI |
InChI=1S/C12H19NO2/c1-10(13-8-9-14)2-3-11-4-6-12(15)7-5-11/h4-7,10,13-15H,2-3,8-9H2,1H3 |
InChI Key |
FCEPSSQFNPEREP-UHFFFAOYSA-N |
Canonical SMILES |
CC(CCC1=CC=C(C=C1)O)NCCO |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-{3-[(2-Hydroxyethyl)amino]butyl}phenol typically involves the reaction of 4-hydroxybenzaldehyde with 3-aminobutanol in the presence of a suitable catalyst. The reaction proceeds through a condensation mechanism, forming the desired product .
Industrial Production Methods
In industrial settings, the production of 4-{3-[(2-Hydroxyethyl)amino]butyl}phenol can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product .
Chemical Reactions Analysis
Types of Reactions
4-{3-[(2-Hydroxyethyl)amino]butyl}phenol undergoes various chemical reactions, including:
Oxidation: The phenolic group can be oxidized to form quinones.
Reduction: The amino group can be reduced to form secondary amines.
Substitution: The hydroxyethyl group can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.
Substitution: Substitution reactions often involve reagents like alkyl halides and acyl chlorides.
Major Products Formed
Oxidation: Quinones and other oxidized derivatives.
Reduction: Secondary amines and reduced phenolic compounds.
Substitution: Various substituted phenolic derivatives.
Scientific Research Applications
4-{3-[(2-Hydroxyethyl)amino]butyl}phenol has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as a biochemical probe.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antioxidant activities.
Industry: Utilized in the production of polymers and other advanced materials.
Mechanism of Action
The mechanism of action of 4-{3-[(2-Hydroxyethyl)amino]butyl}phenol involves its interaction with specific molecular targets. The phenolic group can participate in hydrogen bonding and other interactions with proteins and enzymes, modulating their activity. The hydroxyethylamino group can also interact with cellular receptors, influencing various signaling pathways .
Comparison with Similar Compounds
Structural Features and Physicochemical Properties
The structural variations among phenolic derivatives significantly influence their solubility, lipophilicity, and biological activity. Below is a comparative analysis:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
